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Compound of Interest

Compound Name: MS-153

Cat. No.: B15601023 Get Quote

Welcome to the technical support center for MS-153, a resource for researchers, scientists,

and drug development professionals. This guide provides troubleshooting advice and

frequently asked questions (FAQs) to address common issues that may lead to inconsistent

results in your experiments involving the neuroprotective agent MS-153, (R)-(-)-5-methyl-1-

nicotinoyl-2-pyrazoline.

Understanding the Mechanism of Action of MS-153
MS-153 is a neuroprotective agent that has been shown to stimulate the uptake of glutamate

through the glial glutamate transporter GLT-1 (also known as EAAT2).[1] It is believed to act as

an indirect modulator of the transporter's activity, which helps in reducing extracellular

glutamate concentrations, thereby mitigating excitotoxicity.[1] This action is particularly relevant

in models of ischemic brain injury.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15601023?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601023?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10618478/
https://pubmed.ncbi.nlm.nih.gov/10618478/
https://www.benchchem.com/product/b15601023#troubleshooting-inconsistent-results-in-ms-153-experiments
https://www.benchchem.com/product/b15601023#troubleshooting-inconsistent-results-in-ms-153-experiments
https://www.benchchem.com/product/b15601023#troubleshooting-inconsistent-results-in-ms-153-experiments
https://www.benchchem.com/product/b15601023#troubleshooting-inconsistent-results-in-ms-153-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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